Cas no 16860-56-3 (1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-)
16860-56-3 structure
Product Name:1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-
CAS No:16860-56-3
MF:C21H15BrN2
MW:375.261204004288
CID:1349658
PubChem ID:11372268
Update Time:2025-04-20
1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl-
- 5-(4-bromophenyl)-1,3-diphenylpyrazole
- DTXSID90463928
- CHEMBL3309805
- BDBM50045453
- 16860-56-3
-
- Inchi: 1S/C21H15BrN2/c22-18-13-11-17(12-14-18)21-15-20(16-7-3-1-4-8-16)23-24(21)19-9-5-2-6-10-19/h1-15H
- InChI Key: DMLXPQUGDNOKAV-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1
Computed Properties
- Exact Mass: 374.04195
- Monoisotopic Mass: 374.04186g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.9
- Topological Polar Surface Area: 17.8Ų
Experimental Properties
- PSA: 17.82
1H-Pyrazole, 5-(4-bromophenyl)-1,3-diphenyl- Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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